Cas no 2228375-56-0 (tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate
• CAS No: 2228375-56-0
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6396302
• PubChem ID: 165623089
• Update Time: 2025-06-17

tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate
• EN300-1871390
• 2228375-56-0
• tert-butyl N-[4-chloro-3-(3-oxopropyl)phenyl]carbamate

• Inchi： 1S/C14H18ClNO3/c1-14(2,3)19-13(18)16-11-6-7-12(15)10(9-11)5-4-8-17/h6-9H,4-5H2,1-3H3,(H,16,18)
• InChI Key： HRXTYJLUUYYVLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228375-56-0 and Product Name: tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate

The compound with the CAS number 2228375-56-0 and the product name tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic properties. The tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate molecule is particularly noteworthy due to its ability to interact with biological targets in a manner that may lead to the discovery of new treatments for various diseases. The presence of the 4-chloro substituent and the 3-(3-oxopropyl) moiety enhances its pharmacological profile, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Current research indicates that carbamate derivatives can exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. The specific arrangement of atoms in tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate may allow it to interact with these enzymes more effectively than previously studied analogs, thereby offering a new therapeutic approach.

Furthermore, the compound's stability under various conditions makes it a valuable asset in synthetic chemistry. The tert-butyl group provides steric hindrance, which can protect reactive sites from unwanted side reactions, while the chloro and oxopropyl substituents contribute to its overall reactivity. This balance between stability and reactivity is crucial for developing compounds that can undergo further functionalization without losing their desired properties.

Recent studies have also explored the use of this compound in combination therapies. The ability of tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate to synergize with other drugs has been demonstrated in preclinical models, suggesting that it could be used in multi-targeted drug regimens. This approach has shown promise in reducing drug resistance and improving treatment outcomes, particularly in chronic conditions where long-term therapy is required.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also provide insights into potential modifications that could enhance its biological activity.

From a regulatory perspective, the compound with CAS No. 2228375-56-0 is subject to standard guidelines for pharmaceutical intermediates. Its safety profile has been evaluated through comprehensive toxicological studies, which have assessed its effects on various biological systems. These studies have shown that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term effects.

The potential applications of tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural features may contribute to the development of novel pesticides or herbicides. Additionally, its role in material science is being investigated, particularly in the development of advanced polymers and coatings that exhibit enhanced durability and functionality.

In conclusion, the compound with CAS No. 2228375-56-0 and the product name tert-butyl N-4-chloro-3-(3-oxopropyl)phenylcarbamate represents a significant advancement in chemical research with promising applications across multiple industries. Its unique structural features and favorable pharmacological properties make it a valuable asset for further investigation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in shaping the future of pharmaceuticals and related fields.